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Compound of Interest

Compound Name: Limonianin

Cat. No.: B177917

Topic: Personal Protective Equipment for Handling Limonianin Content Type: Provides
essential, immediate safety and logistical information, including operational and disposal plans.
This content provides procedural, step-by-step guidance that directly answers specific
operational questions.

This guide is intended for researchers, scientists, and drug development professionals. It
provides detailed procedures for the safe handling of Limonianin (also known as
Atalantoflavone), a flavone isolated from natural sources, to ensure personal safety and
maintain experimental integrity.

Based on available safety data, Limonianin is not classified as a hazardous substance or
mixture.[1] However, adherence to standard laboratory safety protocols is essential when
handling any chemical compound.

Key Safety and Chemical Data

The following table summarizes the essential information for Limonianin.
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Property Details

Synonyms Atalantoflavone[1]

CAS Number 119309-02-3[1]

Molecular Formula C20H1605[1]

Molecular Weight 336.34 g/mol [1]

GHS Hazard Classification Not a hazardous substance or mixture

Considered non-hazardous for transport (DOT,

Transport Information
IMDG, IATA)

Personal Protective Equipment (PPE)

While Limonianin is not classified as hazardous, using appropriate PPE is a fundamental
laboratory practice to prevent exposure and contamination.

Eye Protection: Wear safety goggles or safety glasses with side shields.

Hand Protection: Use chemical-resistant gloves (e.qg., nitrile).

Body Protection: A standard laboratory coat should be worn.

Respiratory Protection: Handle in a well-ventilated area. If fine dust or aerosols are expected
to be generated, use a suitable respirator.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling ensures both safety and the quality of the research.
e Preparation:

o Designate a clean and uncluttered workspace, preferably within a chemical fume hood or
a well-ventilated area.
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o Ensure safety equipment, including an eyewash station and safety shower, is accessible.

o Assemble all necessary materials: Limonianin, solvents, glassware, and weighing
instruments.

o Don the required PPE as specified above.

e Handling and Use:
o Avoid direct contact with skin and eyes.

o When weighing the solid compound, use a spatula and handle it gently to prevent the
formation of airborne dust.

o If preparing a solution, add the solid Limonianin to the solvent slowly to prevent
splashing.

o Keep containers tightly closed when not in use.

e Post-Handling:

[e]

Clean the work area and decontaminate any equipment used by scrubbing with a suitable
solvent (e.g., alcohol).

[e]

Properly dispose of all waste materials as outlined in the disposal plan below.

o

Remove PPE in the correct sequence to avoid cross-contamination.

[¢]

Thoroughly wash hands with soap and water after the procedure is complete.

Disposal Plan
Proper waste management is critical for laboratory safety and environmental protection.
¢ Unused Product and Contaminated Solids: Collect unused Limonianin and any

contaminated disposable materials (e.g., weigh boats, pipette tips, gloves) in a clearly
labeled, sealed container for chemical waste.
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o Contaminated Solutions: Liquid waste containing Limonianin should be collected in a
designated, sealed hazardous waste container. Do not pour down the drain.

» Empty Containers: Rinse the original container three times with an appropriate solvent.
Collect the rinsate for disposal as chemical waste. Once cleaned, the container can be
disposed of according to institutional guidelines for non-hazardous lab waste.

Visual Workflows

The following diagrams provide a clear visual guide to the safe handling and emergency
procedures for Limonianin.
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Workflow for Safe Handling of Limonianin
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Caption: A step-by-step workflow for the safe handling of Limonianin in a laboratory setting.
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Emergency Procedure for a Limonianin Spill
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Caption: A procedural diagram for responding safely and effectively to a Limonianin spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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